Cas no 56651-61-7 (1-(isocyanatomethyl)-4-phenoxybenzene)

• Product Name: 1-(isocyanatomethyl)-4-phenoxybenzene
• CAS No: 56651-61-7
• MF: C₁₄H₁₁NO₂
• MW: 225.242643594742
• CID: 6561788
• PubChem ID: 82287531
• Update Time: 2025-05-21

1-(isocyanatomethyl)-4-phenoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-(isocyanatomethyl)-4-phenoxybenzene
• 56651-61-7
• SCHEMBL20767073
• EN300-1862850

• Inchi： 1S/C14H11NO2/c16-11-15-10-12-6-8-14(9-7-12)17-13-4-2-1-3-5-13/h1-9H,10H2
• InChI Key： AEXNFQFRXDPCLI-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1C=CC(CN=C=O)=CC=1

Computed Properties

• Exact Mass: 225.078978594g/mol
• Monoisotopic Mass: 225.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 38.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 1-(isocyanatomethyl)-4-phenoxybenzene

Chemical Profile of 1-(isocyanatomethyl)-4-phenoxybenzene (CAS No. 56651-61-7)

1-(isocyanatomethyl)-4-phenoxybenzene, identified by its Chemical Abstracts Service (CAS) number 56651-61-7, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and materials science due to its unique structural and functional properties. This compound belongs to the class of phenoxybenzene derivatives, characterized by the presence of a phenoxy group (-O-C₆H₅) and an isocyanato functional group (-N=C=O) attached to a benzylic carbon. Such structural features make it a versatile intermediate in synthetic chemistry, particularly in the development of bioactive molecules and advanced polymers.

The significance of 1-(isocyanatomethyl)-4-phenoxybenzene lies in its potential applications across multiple domains. In pharmaceutical research, this compound serves as a key building block for designing novel therapeutic agents. The isocyanato group provides a reactive site for further functionalization, enabling the synthesis of complex molecules with tailored biological activities. Recent studies have explored its utility in generating heterocyclic scaffolds, which are prevalent in many drug candidates. For instance, modifications at the isocyanato position can lead to the formation of urea or carbamate derivatives, which are known for their pharmacological efficacy in modulating enzyme inhibition and receptor binding.

Moreover, the phenoxybenzene moiety contributes to the lipophilicity and metabolic stability of derived compounds, making them promising candidates for oral or transdermal delivery systems. The combination of these structural elements has been investigated in the context of anti-inflammatory and anticancer agents. Preliminary in vitro assays have demonstrated that certain derivatives exhibit inhibitory effects on key targets such as cyclooxygenase (COX) enzymes and kinases, suggesting their potential as lead compounds for drug development.

In materials science, 1-(isocyanatomethyl)-4-phenoxybenzene has been utilized in the synthesis of novel polymers and coatings. The reactivity of the isocyanato group allows for polymerization with diamines or diols, yielding polyurethanes with specific mechanical and thermal properties. These polymers find applications in high-performance adhesives, elastomers, and coatings that require exceptional durability and chemical resistance. Recent advancements in polymer chemistry have leveraged this compound to develop smart materials capable of responding to environmental stimuli, such as temperature or pH changes, opening new avenues for applications in biomedicine and electronics.

The synthesis of 1-(isocyanatomethyl)-4-phenoxybenzene typically involves multi-step organic reactions starting from readily available aromatic precursors. A common synthetic route includes the Friedel-Crafts alkylation to introduce a benzylic substituent followed by nucleophilic substitution to install the phenoxy group. The introduction of the isocyanato functionality can then be achieved through reaction with phosgene or its equivalents under controlled conditions. However, due to the inherent reactivity of phosgene, alternative methods using safer carbonylating agents have been explored to improve scalability and safety in industrial settings.

Recent research has also highlighted the importance of green chemistry principles in the synthesis of this compound. Efforts have been made to replace traditional hazardous reagents with environmentally benign alternatives without compromising yield or purity. For example, catalytic methods employing transition metals have been investigated as efficient alternatives to conventional thermal activation processes. Such innovations align with global trends toward sustainable chemical manufacturing and reduce the ecological footprint associated with pharmaceutical production.

The physicochemical properties of 1-(isocyanatomethyl)-4-phenoxybenzene are another area of active investigation. Spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry (MS) have been employed to elucidate its molecular structure and confirm its identity. Computational methods, including density functional theory (DFT) calculations, have further provided insights into its electronic structure and reactivity. These studies not only enhance our understanding of the compound but also aid in predicting its behavior under different conditions.

In conclusion,1-(isocyanatomethyl)-4-phenoxybenzene (CAS No. 56651-61-7) represents a valuable intermediate with broad applicability across pharmaceuticals and materials science. Its unique structural features enable diverse functionalization strategies, making it a cornerstone in synthetic chemistry research. As advancements continue in drug discovery and polymer technology,this compound is poised to play an increasingly significant role in developing next-generation therapeutics and advanced materials that meet modern demands for efficacy, sustainability, and performance.